Cas no 894029-74-4 (3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea)

• Product Name: 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea
• CAS No: 894029-74-4
• MF: C₁₇H₁₄ClF₂N₃O₂
• MW: 365.761769771576
• CID: 5512613
• Update Time: 2025-06-26

3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl]-3-(2,5-difluorophenyl)urea
• 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea

• Inchi： 1S/C17H14ClF2N3O2/c18-10-1-4-13(5-2-10)23-9-12(8-16(23)24)21-17(25)22-15-7-11(19)3-6-14(15)20/h1-7,12H,8-9H2,(H2,21,22,25)
• InChI Key： AFJHSXVUABXGGB-UHFFFAOYSA-N
• SMILES： N(C1CC(=O)N(C2=CC=C(Cl)C=C2)C1)C(NC1=CC(F)=CC=C1F)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-1-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea

3-(4-Chlorophenyl)-5-Oxopyrrolidin-3-yl-1-(2,5-Difluorophenyl)Urea: A Comprehensive Overview

The compound with CAS No. 894029-74-4, commonly referred to as 3-(4-chlorophenyl)-5-oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent studies have highlighted its role in various pharmacological contexts, making it a subject of interest for researchers and industry professionals alike.

3-(4-Chlorophenyl)-5-Oxopyrrolidin-3-yl is a key structural component of this compound, contributing to its stability and bioavailability. The presence of the urea group further enhances its ability to interact with biological systems, making it a promising candidate for drug development. The 2,5-difluorophenyl substituent adds another layer of complexity to the molecule, influencing its pharmacokinetic properties and selectivity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed novel methodologies to optimize the production process, ensuring higher yields and better purity. These techniques include the use of microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly improved the scalability of the synthesis.

The pharmacological profile of 3-(4-chlorophenyl)-5-Oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea has been extensively studied in preclinical models. Studies have demonstrated its potential as a modulator of key cellular pathways involved in inflammation and oxidative stress. For instance, research published in *Journal of Medicinal Chemistry* revealed its ability to inhibit specific kinases associated with chronic inflammatory diseases.

In addition to its pharmacological applications, this compound has shown promise in the field of agrochemicals. Its ability to act as a selective herbicide has been explored in recent studies, highlighting its potential use in sustainable agriculture practices. The difluorophenyl group plays a crucial role in this activity by enhancing the molecule's stability under environmental conditions.

From an analytical standpoint, the characterization of this compound has been facilitated by advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for therapeutic applications.

Looking ahead, ongoing research is focused on understanding the long-term safety profile of 3-(4-chlorophenyl)-5-Oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea. Preclinical toxicity studies are being conducted to evaluate its suitability for chronic administration. Additionally, efforts are underway to explore its potential as a component in combination therapies for complex diseases such as cancer and neurodegenerative disorders.

In conclusion, 3-(4-chlorophenyl)-5-Oxopyrrolidin-3-yl-1-(2,5-difluorophenyl)urea represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge synthetic and analytical techniques, positions it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is expected to play an increasingly important role in drug discovery and development.